Cas no 61172-70-1 (Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
• CAS No: 61172-70-1
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 502309
• PubChem ID: 57647350
• Update Time: 2025-04-19

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester
• Dimethyl (Boc-Amino)Malonate
• dimethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]propanedioate
• dimethyl N-Boc-aminomalonate
• t-butoxycarbonylamino-malonic acid dimethyl ester
• DTXSID40399768
• DB-014146
• Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,3-dimethyl ester
• CS-0454155
• Dimethyl (Boc-amino)malonate, >=95% (HPLC)
• 1,3-dimethyl 2-{[(tert-butoxy)carbonyl]amino}propanedioate
• 61172-70-1
• Dimethyl 2-((tert-butoxycarbonyl)amino)malonate
• dimethyl 2-(tert-butoxycarbonylamino)malonate
• UIQVFHUDWIETEY-UHFFFAOYSA-N
• SCHEMBL1731213

• MDL： MFCD00800272
• Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(14)11-6(7(12)15-4)8(13)16-5/h6H,1-5H3,(H,11,14)
• InChI Key： UIQVFHUDWIETEY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.10600
• Monoisotopic Mass: 247.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.148 g/mL at 20 °C(lit.)
• Flash Point: Fahrenheit: 257 ° f
  Celsius: 125 ° c
  
• Refractive Index: n20/D 1.444
• PSA: 90.93000
• LogP: 0.61660

Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• Storage Condition：2-8°C